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Introduction
Mordant Red 15, also identified by its Colour Index name C.I. 45305, is a synthetic dye

belonging to the xanthene class.[1][2] Its chemical structure is 6'-(diethylamino)-3'-hydroxy-3-

oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-2'-carboxylic acid, with the CAS number 6359-

29-1 and a molecular formula of C25H21NO6.[2][3] This dye is a reddish-brown powder soluble

in water, where it exhibits a characteristic yellow fluorescence.[1][2] This fluorescence is pH-

sensitive; it disappears in the presence of hydrochloric acid and shifts to a yellow fluorescent

light red in a sodium hydroxide solution.[1] Primarily, Mordant Red 15 is utilized in the textile

industry for dyeing materials such as wool and silk.[1][2]

This technical guide provides a summary of the known properties of Mordant Red 15, including

its chemical and physical characteristics, a detailed synthesis pathway, and generalized

experimental protocols for spectral analysis. It is important to note that while qualitative spectral

properties are documented, specific quantitative data such as absorption and emission

maxima, molar absorptivity, and quantum yield for Mordant Red 15 are not readily available in

the surveyed literature. To provide a contextual reference, spectral data for a structurally similar

rhodamine dye are included.
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The fundamental properties of Mordant Red 15 are summarized in the table below for quick

reference.

Property Value Reference

Chemical Name

6'-(diethylamino)-3'-hydroxy-3-

oxospiro[isobenzofuran-

1(3H),9'-[9H]xanthene]-2'-

carboxylic acid

[3]

Synonyms C.I. 45305, Mordant Red 15 [2]

CAS Number 6359-29-1 [2]

Molecular Formula C25H21NO6 [2]

Molecular Weight 431.44 g/mol [2]

Appearance Reddish-brown powder [1][2]

Solubility Soluble in water [1]

Fluorescence Yellow fluorescence in water [1]

Spectral Properties
As of the latest literature review, specific quantitative spectral data for Mordant Red 15
remains uncharacterized. However, based on its xanthene structure, its spectral behavior is

expected to be comparable to other rhodamine-based dyes. Xanthene dyes are known for their

strong absorption in the visible region and significant fluorescence.[4]

For illustrative purposes, the spectral properties of a structurally related compound, 6-Carboxy-

X-rhodamine (ROX), are provided below. It is crucial to understand that this data is for a

different molecule and should be considered as a general representation of the spectral

characteristics of this class of dyes.
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Spectral Property
Value (for 6-Carboxy-X-
rhodamine)

Reference

Absorption Maximum (λmax) 570 nm [5]

Molar Absorptivity (ε) 93,000 L·mol⁻¹·cm⁻¹ [5]

Emission Maximum (λem) 591 nm [5]

Fluorescence Quantum Yield

(Φ)
1.0 [5]

Synthesis of Mordant Red 15
The synthesis of Mordant Red 15 is a multi-step process involving the condensation of three

key reactants.[2] The pathway begins with the reaction of 3-(Diethylamino)phenol and Phthalic

anhydride. The resulting intermediate is then condensed with 2,4-Dihydroxybenzoic acid,

followed by an oxidation step to yield the final Mordant Red 15 molecule.
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Synthesis Pathway of Mordant Red 15

3-(Diethylamino)phenol

Condensation

Phthalic Anhydride

2,4-Dihydroxybenzoic Acid

Condensation

Intermediate Product

Mordant Red 15

Oxidation
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Caption: Synthesis of Mordant Red 15.
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Experimental Protocols
The following are generalized experimental protocols for determining the spectral properties of

a dye like Mordant Red 15.

UV-Visible Absorption Spectroscopy
This protocol outlines the measurement of the absorption spectrum to determine the maximum

absorption wavelength (λmax) and the molar absorptivity (ε).
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UV-Vis Absorption Spectroscopy Workflow

Prepare Stock Solution
(e.g., 1 mM in Ethanol)

Prepare a Dilute Solution
(e.g., 10 µM in chosen solvent)

Use Solvent as Blank

Measure Absorbance Spectrum
(e.g., 300-700 nm)

Determine λmax
(Wavelength of maximum absorbance)

Prepare a Series of Dilutions
(e.g., 1, 2, 5, 10 µM)

Measure Absorbance at λmax for each dilution

Plot Absorbance vs. Concentration

Calculate Molar Absorptivity (ε)
from the slope of the line (Beer-Lambert Law)

Report λmax and ε

Click to download full resolution via product page

Caption: UV-Vis Spectroscopy Protocol.
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Fluorescence Spectroscopy
This protocol describes the measurement of the fluorescence emission spectrum to determine

the maximum emission wavelength (λem).

Fluorescence Spectroscopy Workflow

Prepare a Dilute Solution
(e.g., 1-5 µM in chosen solvent)

Set Excitation Wavelength
(typically at λmax from UV-Vis)

Measure Emission Spectrum
(scan from λex + 10 nm to ~700 nm)

Determine λem
(Wavelength of maximum fluorescence intensity)

Report λem

Click to download full resolution via product page

Caption: Fluorescence Spectroscopy Protocol.
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Conclusion
Mordant Red 15 is a xanthene dye with established applications in the textile industry. While

its chemical identity and qualitative fluorescent properties are known, a significant gap exists in

the scientific literature regarding its quantitative spectral characteristics. The synthesis of

Mordant Red 15 follows a well-defined pathway, and its spectral properties can be investigated

using standard spectroscopic techniques. Further research is warranted to fully characterize

the absorption and emission spectra of this dye, which would be of considerable value to

researchers and professionals in materials science and drug development who may wish to

explore its potential in new applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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